Cas no 1262014-13-0 (3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid)

• Product Name: 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid
• CAS No: 1262014-13-0
• MF: C₁₆H₁₀F₄O₂
• MW: 310.243018627167
• CID: 4995214
• Update Time: 2025-06-11

3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid

• Inchi： 1S/C16H10F4O2/c17-14-9-10(2-8-15(21)22)1-7-13(14)11-3-5-12(6-4-11)16(18,19)20/h1-9H,(H,21,22)/b8-2+
• InChI Key： YHWZXDFBDAKAFW-KRXBUXKQSA-N
• SMILES： FC1C=C(/C=C/C(=O)O)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid

Recent Advances in the Study of 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid (CAS: 1262014-13-0)

In recent years, the compound 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid (CAS: 1262014-13-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl and acrylic acid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The presence of fluorine and trifluoromethyl groups enhances its metabolic stability and binding affinity, making it a valuable candidate for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of this compound. The researchers employed a multi-step synthetic route to optimize the yield and purity of 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structure. The study highlighted the compound's ability to inhibit key inflammatory pathways, particularly the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases.

Another significant breakthrough was reported in a 2024 study focusing on the anticancer properties of this compound. The research demonstrated that 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid exhibits potent cytotoxic effects against several cancer cell lines, including breast and lung cancer. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits angiogenesis, suggesting its potential as a multi-targeted anticancer agent. These findings were further supported by in vivo experiments showing reduced tumor growth in mouse models.

In addition to its therapeutic potential, recent advancements in the formulation of this compound have been reported. A 2023 patent application disclosed a novel nanoparticle-based delivery system for 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid, which enhances its bioavailability and reduces off-target effects. This innovation addresses one of the major challenges in the clinical translation of small-molecule drugs, paving the way for future therapeutic applications.

Despite these promising results, challenges remain in the development of 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential toxicity need to be thoroughly investigated in preclinical and clinical studies. However, the growing body of research underscores the compound's potential and highlights the need for further exploration.

In conclusion, 3-(2-Fluoro-4'-(trifluoromethyl)biphenyl-4-yl)-acrylic acid (CAS: 1262014-13-0) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in clinical settings.